molecular formula C10H13KO4S B4988827 potassium 2-methyl-4-propoxybenzenesulfonate

potassium 2-methyl-4-propoxybenzenesulfonate

Cat. No. B4988827
M. Wt: 268.37 g/mol
InChI Key: VYIXZMBENQKKRI-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Potassium 2-methyl-4-propoxybenzenesulfonate, also known as MPPS, is a chemical compound that has been widely used in scientific research. MPPS is a sulfonate derivative that is synthesized from 2-methyl-4-propoxyphenol. It has been shown to have various biochemical and physiological effects, making it an important tool for laboratory experiments.

Mechanism of Action

The mechanism of action of potassium 2-methyl-4-propoxybenzenesulfonate is not fully understood. However, it is believed that potassium 2-methyl-4-propoxybenzenesulfonate acts as a surfactant by reducing the surface tension of liquids. This allows for the formation of stable emulsions and dispersions. potassium 2-methyl-4-propoxybenzenesulfonate has also been shown to have a high affinity for certain types of molecules, such as proteins and DNA.
Biochemical and Physiological Effects
potassium 2-methyl-4-propoxybenzenesulfonate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. potassium 2-methyl-4-propoxybenzenesulfonate has also been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases. Additionally, potassium 2-methyl-4-propoxybenzenesulfonate has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using potassium 2-methyl-4-propoxybenzenesulfonate in laboratory experiments is its ability to form stable emulsions and dispersions. This makes it useful in a variety of applications, such as drug delivery and nanoparticle synthesis. Additionally, potassium 2-methyl-4-propoxybenzenesulfonate is relatively inexpensive and easy to synthesize. However, one limitation of using potassium 2-methyl-4-propoxybenzenesulfonate is that its mechanism of action is not fully understood. This makes it difficult to predict its behavior in certain applications.

Future Directions

There are several future directions for the use of potassium 2-methyl-4-propoxybenzenesulfonate in scientific research. One potential application is in the development of new drug delivery systems. potassium 2-methyl-4-propoxybenzenesulfonate has been shown to have excellent surface activity, which may make it useful in the formulation of new drug delivery systems. Additionally, potassium 2-methyl-4-propoxybenzenesulfonate may have potential applications in the treatment of oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential applications of potassium 2-methyl-4-propoxybenzenesulfonate in these areas.

Synthesis Methods

Potassium 2-methyl-4-propoxybenzenesulfonate can be synthesized through a multi-step process starting from 2-methyl-4-propoxyphenol. The first step involves the conversion of 2-methyl-4-propoxyphenol to 2-methyl-4-propoxybenzaldehyde through oxidation. The aldehyde is then reacted with sodium sulfite to form the corresponding sulfonate salt. Finally, the sodium salt is converted to the potassium salt through ion exchange.

Scientific Research Applications

Potassium 2-methyl-4-propoxybenzenesulfonate has been used in various scientific research studies. One of the most common applications of potassium 2-methyl-4-propoxybenzenesulfonate is as a surfactant. It has been shown to have excellent surface activity, making it useful in emulsification and dispersion processes. potassium 2-methyl-4-propoxybenzenesulfonate has also been used as a stabilizer for nanoparticles and in the synthesis of mesoporous silica materials.

properties

IUPAC Name

potassium;2-methyl-4-propoxybenzenesulfonate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14O4S.K/c1-3-6-14-9-4-5-10(8(2)7-9)15(11,12)13;/h4-5,7H,3,6H2,1-2H3,(H,11,12,13);/q;+1/p-1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VYIXZMBENQKKRI-UHFFFAOYSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=CC(=C(C=C1)S(=O)(=O)[O-])C.[K+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13KO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Potassium;2-methyl-4-propoxybenzenesulfonate

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